Cas no 1784643-49-7 (2-(4-chloro-2-methylphenyl)propan-2-yl(methyl)amine)

• Product Name: 2-(4-chloro-2-methylphenyl)propan-2-yl(methyl)amine
• CAS No: 1784643-49-7
• MF: C₁₁H₁₆ClN
• MW: 197.704442024231
• CID: 5792115
• PubChem ID: 84115410
• Update Time: 2025-06-12

2-(4-chloro-2-methylphenyl)propan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-1975203
• 1784643-49-7
• [2-(4-chloro-2-methylphenyl)propan-2-yl](methyl)amine
• 2-(4-chloro-2-methylphenyl)propan-2-yl(methyl)amine

• Inchi： 1S/C11H16ClN/c1-8-7-9(12)5-6-10(8)11(2,3)13-4/h5-7,13H,1-4H3
• InChI Key： HUVSBSSHVQCAED-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)C(C)(C)NC

Computed Properties

• Exact Mass: 197.0971272g/mol
• Monoisotopic Mass: 197.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Additional information on 2-(4-chloro-2-methylphenyl)propan-2-yl(methyl)amine

Introduction to 2-(4-chloro-2-methylphenyl)propan-2-yl(methyl)amine (CAS No. 1784643-49-7)

2-(4-chloro-2-methylphenyl)propan-2-yl(methyl)amine, identified by its CAS number 1784643-49-7, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit intriguing biological activities, making it a subject of intense interest among scientists and researchers. The structural features of this molecule, particularly its aromatic ring system and the presence of specific substituents, contribute to its unique chemical properties and potential applications in medicinal chemistry.

The molecular structure of 2-(4-chloro-2-methylphenyl)propan-2-yl(methyl)amine consists of a propyl chain attached to a benzene ring that is substituted with a chlorine atom at the 4-position and a methyl group at the 2-position. This arrangement imparts specific electronic and steric properties to the molecule, which are crucial for its interaction with biological targets. The presence of the chloro and methyl groups enhances the lipophilicity of the compound, making it more soluble in lipids and potentially facilitating its penetration across biological membranes.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds like 2-(4-chloro-2-methylphenyl)propan-2-yl(methyl)amine. Researchers have been investigating its effects on various biological pathways, particularly those relevant to neurological disorders, inflammation, and cancer. The compound's ability to modulate these pathways makes it a promising candidate for further development into therapeutic agents.

One of the most compelling aspects of 2-(4-chloro-2-methylphenyl)propan-2-yl(methyl)amine is its potential as an intermediate in the synthesis of more complex molecules. Its structural framework can be modified to create derivatives with enhanced or altered biological activities. This flexibility is particularly valuable in drug discovery, where the ability to fine-tune molecular structure is essential for optimizing efficacy and minimizing side effects.

The synthesis of 2-(4-chloro-2-methylphenyl)propan-2-yl(methyl)amine involves several key steps that highlight the expertise required in organic chemistry. The process typically begins with the preparation of the aromatic ring system, followed by functionalization with chloro and methyl groups. The propyl chain is then introduced through a series of reactions that require precise control over reaction conditions. These synthetic steps underscore the importance of meticulous planning and execution in pharmaceutical chemistry.

Recent studies have begun to unravel the mechanisms by which 2-(4-chloro-2-methylphenyl)propan-2-yl(methyl)amine exerts its effects on biological systems. For instance, research suggests that this compound may interact with certain enzymes and receptors involved in neurotransmitter signaling. By modulating these interactions, it could potentially influence processes such as mood regulation and cognitive function. Such findings open up new avenues for exploring its therapeutic applications.

The pharmacokinetic properties of 2-(4-chloro-2-methylphenyl)propan-2-yl(methyl)amine are also under investigation. Understanding how the body processes this compound is crucial for determining its suitability as a drug candidate. Studies have shown that it exhibits moderate bioavailability and a reasonable half-life, suggesting that it could be administered orally with effective results. However, further research is needed to fully characterize its metabolic pathways and potential interactions with other drugs.

In conclusion, 2-(4-chloro-2-methylphenyl)propan-2-yl(methyl)amine (CAS No. 1784643-49-7) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structure, combined with promising biological activities, makes it an attractive candidate for further investigation. As research continues to uncover more about its properties and mechanisms of action, this compound may play a crucial role in the development of new treatments for various diseases.